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Introduction

Tetraoctyltin (CAS No. 3590-84-9), also known as tetra-n-octylstannane, is an organotin
compound with the chemical formula C32H68Sn.[1] It is characterized by a central tin atom
covalently bonded to four octyl groups.[2] This compound is primarily utilized as an
intermediate in the synthesis of other organotin compounds, which serve as stabilizers for PVC,
and as catalysts in various chemical reactions.[2][3] While organotin compounds have
applications in diverse fields, their toxicological profiles necessitate careful handling and a
thorough understanding of their properties, particularly for professionals in drug development
and life sciences who may encounter them in the context of their potential biological effects or
as environmental contaminants.[1][4] This technical guide provides a comprehensive overview
of the physical and chemical properties of tetraoctyltin, detailed experimental protocols for its
characterization, and a summary of its known reactivity.

Physical and Chemical Properties

The physical and chemical properties of tetraoctyltin are summarized in the table below.
These properties are crucial for its handling, storage, and application in experimental settings.
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Property Value Reference(s)
Molecular Formula C32H68Sn [1][5]
Molecular Weight 571.6 g/mol [1][5]
CAS Number 3590-84-9 [1]
Appearance Off-white to yellow oil/liquid [2][6]
268 °C at 13 hPa; 224 °C at 1
Boiling Point mm Hg; 549.4 °C at 760 [6][71[8]
mmHg (calculated)
Density 0.98 g/cm3 at 20 °C [61[7]

Refractive Index

1.4677

[6](8]

180 °C (closed cup); 102 °C;

Flash Point 6][7][8
22 oG [61[7118]
Soluble in chloroform;

Solubility sparingly soluble in ethyl [6]1[8]
acetate.

Vapor Pressure OPaat25°C [6][8]

LogP (Octanol/Water)

12.87720 (calculated); 9.09 at
22.3°C

[6](8]

Storage Temperature

Store below +30°C

[7](8]

Experimental Protocols

Detailed experimental protocols for the characterization of tetraoctyltin are provided below.

These are generalized methods applicable to organometallic compounds of this nature.

Synthesis of Tetraoctyltin (lllustrative)

A common method for the synthesis of tetraalkyltin compounds is the reaction of a Grignard

reagent with tin tetrachloride.[9]

Materials:
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e Magnesium turnings

e 1-Bromooctane

e Anhydrous diethyl ether

o Tin(IV) chloride (SnCl4)

e Anhydrous sodium sulfate

o Standard laboratory glassware (three-necked flask, reflux condenser, dropping funnel, etc.)
 Inert atmosphere (e.g., nitrogen or argon)

Procedure:

» Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert
atmosphere, magnesium turnings are placed. A solution of 1-bromooctane in anhydrous
diethyl ether is added dropwise via a dropping funnel. The reaction is initiated, and the
mixture is refluxed until the magnesium is consumed.

o Reaction with Tin(IV) Chloride: The Grignard reagent is cooled in an ice bath. A solution of
tin(IV) chloride in anhydrous diethyl ether is added dropwise with vigorous stirring.

o Workup: After the addition is complete, the reaction mixture is stirred at room temperature for
several hours. The reaction is then quenched by the slow addition of a saturated aqueous
solution of ammonium chloride. The organic layer is separated, and the aqueous layer is
extracted with diethyl ether.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude
product is purified by vacuum distillation to yield tetraoctyltin as a clear oil.

Characterization Methods

1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for the structural elucidation of organotin compounds.[1]

[8]
e H NMR Spectroscopy:

o Prepare a solution of tetraoctyltin (approx. 5-10 mg) in a deuterated solvent (e.g., CDClI3)
in an NMR tube.

o Acquire the *H NMR spectrum on a spectrometer (e.g., 300 or 500 MHz).

o The spectrum is expected to show characteristic signals for the protons of the octyl chains.
The chemical shifts and coupling patterns will confirm the structure.

e 13C NMR Spectroscopy:

o Prepare a more concentrated solution of tetraoctyltin (approx. 20-50 mg) in a deuterated
solvent in an NMR tube.

o Acquire the proton-decoupled 3C NMR spectrum.

o The spectrum will show distinct signals for each of the eight carbon atoms in the octyl
chains.

e 119S5n NMR Spectroscopy:
o Prepare a solution of tetraoctyltin in a suitable solvent.

o Acquire the 11°Sn NMR spectrum. Tetramethyltin (SnMea4) is a common external standard.

[8]

o The chemical shift of the 11°Sn signal provides information about the coordination
environment of the tin atom.[1]

2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.
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o A small amount of liquid tetraoctyltin is placed between two potassium bromide (KBr) plates
to form a thin film.

e The IR spectrum is recorded using an FTIR spectrometer.

e The spectrum will exhibit characteristic C-H stretching and bending vibrations of the alkyl
chains. The absence of O-H or other functional group signals confirms the purity of the
compound.

3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound.

o Adilute solution of tetraoctyltin is introduced into the mass spectrometer, typically via Gas
Chromatography (GC-MS) or direct infusion.

e The mass spectrum is recorded.

e The spectrum will show the molecular ion peak (or fragments corresponding to the loss of
octyl groups) and a characteristic isotopic pattern for tin, confirming the elemental
composition.

4. Boiling Point Determination

The boiling point can be determined using a micro-boiling point method.[3][10]

» A small amount of tetraoctyltin is placed in a small test tube.

» A capillary tube, sealed at one end, is placed open-end down into the test tube.

e The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

e The temperature is recorded when a steady stream of bubbles emerges from the capillary
tube and then just as the liquid re-enters the capillary upon cooling.

ol

. Density Measurement
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The density of liquid tetraoctyltin can be determined by measuring its mass and volume.[11]
[12]

The mass of a clean, dry pycnometer (or a graduated cylinder) is accurately measured.

The pycnometer is filled with tetraoctyltin to a known volume.

The mass of the pycnometer containing the liquid is measured.

The density is calculated by dividing the mass of the liquid by its volume.

Reactivity and Stability

Tetraoctyltin is a stable organotin compound under normal conditions.[3] It is generally
unreactive towards water.[6] However, like other tetraalkyltins, it can undergo redistribution
reactions with tin halides to form tri-, di-, and mono-organotin halides. It is incompatible with
strong oxidizing agents.[13] When heated to decomposition, it may emit toxic fumes of tin
oxides.

Mandatory Visualization
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Caption: Synthesis and characterization workflow for tetraoctyltin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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